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Introduction: The Clinical Imperative for Accurate
Ceftaroline Susceptibility Testing
Ceftaroline, the active form of the prodrug ceftaroline fosamil, is a fifth-generation

cephalosporin antibiotic with a critically important role in modern antimicrobial therapy.[1][2] Its

potent bactericidal activity extends to Gram-positive organisms, including methicillin-resistant

Staphylococcus aureus (MRSA), and Gram-negative bacteria, making it a vital tool against

challenging infections.[3][4] The unique efficacy of ceftaroline against MRSA stems from its

high affinity for penicillin-binding protein 2a (PBP2a), the enzyme responsible for methicillin

resistance.[3][5][6] By binding to and inhibiting PBP2a, ceftaroline disrupts bacterial cell wall

synthesis, leading to cell death.[5][6]

Given the rise of multidrug-resistant organisms, determining the in vitro susceptibility of a

clinical isolate to ceftaroline is not merely a laboratory procedure; it is a cornerstone of effective
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patient management, guiding clinicians in selecting the most appropriate therapeutic agent.[7]

This document provides detailed, field-proven protocols for two widely accepted and

standardized methods for ceftaroline susceptibility testing: the Epsilometer test (E-test) and the

Kirby-Bauer disk diffusion method.

These protocols are designed for researchers, clinical microbiologists, and drug development

professionals, emphasizing the scientific principles behind each step to ensure technical

accuracy and reproducibility. Adherence to these guidelines, in conjunction with standards from

regulatory bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST), is essential for generating reliable

data.

Foundational Principles: Diffusion and Gradient
Methodologies
Understanding the core principles of each method is crucial for proper execution and

troubleshooting. Both E-test and disk diffusion rely on the diffusion of the antibiotic through an

agar medium, but they provide different types of results.

Disk Diffusion (Qualitative): The Kirby-Bauer test is a qualitative method.[7] A paper disk

impregnated with a fixed concentration of ceftaroline (e.g., 30 µg) is placed on an agar plate

inoculated with the test organism.[8] The antibiotic diffuses outward, creating a circular

concentration gradient.[9][10] If the organism is susceptible, a zone of inhibition (an area of

no growth) forms around the disk.[9][10] The diameter of this zone is measured and

compared to standardized breakpoints to categorize the isolate as Susceptible (S),

Intermediate (I), Susceptible-Dose Dependent (SDD), or Resistant (R).[11]

E-test (Quantitative): The E-test is a quantitative method that determines the Minimum

Inhibitory Concentration (MIC) of an antibiotic.[12][13] It utilizes a non-porous plastic strip

with a predefined, continuous gradient of ceftaroline concentrations on one side.[12][14]

When placed on an inoculated agar plate, the antibiotic diffuses into the agar, establishing a

stable concentration gradient.[14][15] After incubation, a symmetrical ellipse-shaped zone of

inhibition is formed.[12][13] The MIC value is read directly from a scale on the strip at the

point where the edge of the inhibition ellipse intersects the strip.[12][14] This provides a

precise measure of the minimum antibiotic concentration needed to inhibit visible growth.
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Logical Workflow for Method Selection
The choice between E-test and disk diffusion often depends on the clinical or research

question, workflow efficiency, and the level of quantitative detail required.

Start: Isolate Ready for
Susceptibility Testing

Need Quantitative MIC Value?

Perform E-test Protocol

  Yes

Perform Disk Diffusion
(Kirby-Bauer) Protocol

  No (Qualitative S/I/R sufficient)

Result: Direct MIC Value (µg/mL) Result: Zone Diameter (mm)

Interpret using CLSI/EUCAST
Breakpoint Tables

Click to download full resolution via product page

Caption: Decision workflow for selecting E-test vs. Disk Diffusion.

Detailed Protocol: Ceftaroline E-test
The E-test provides a direct, quantitative MIC value, which is invaluable for precise therapeutic

guidance and resistance surveillance.

Materials
Ceftaroline E-test strips (e.g., 0.002 - 32 µg/mL).[16]
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Mueller-Hinton Agar (MHA) plates (4 mm depth).[7]

For fastidious organisms like Streptococcus pneumoniae, use MHA supplemented with 5%

defibrinated sheep blood.

Sterile saline or 0.85% NaCl solution.

0.5 McFarland turbidity standard.[7]

Sterile cotton swabs.[12]

Sterile forceps.[13]

Incubator at 35 ± 2°C.

Quality control (QC) strains (e.g., S. aureus ATCC® 29213, S. pneumoniae ATCC® 49619).

[17]

Step-by-Step Methodology
Causality: Each step is designed to create a standardized bacterial lawn and a predictable

antibiotic gradient, ensuring that the resulting MIC is accurate and reproducible.

Preparation and Acclimatization:

Remove E-test strips and MHA plates from storage and allow them to reach room

temperature for at least 30 minutes.[12]

Reasoning: This prevents condensation and ensures uniform diffusion of the antibiotic

from the moment the strip is applied.

Inoculum Preparation:

Using a sterile loop, select 3-5 well-isolated colonies of the test organism from a non-

selective agar plate cultured overnight.

Suspend the colonies in sterile saline.

Vortex the suspension for 15 seconds to ensure homogeneity.[12]
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Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Reasoning: Standardizing the inoculum density is the most critical variable.[11] An

inoculum that is too light will result in falsely large inhibition zones (falsely low MICs), while

an overly dense inoculum will lead to falsely small zones (falsely high MICs).[18]

Plate Inoculation:

Dip a sterile cotton swab into the standardized inoculum suspension.

Remove excess liquid by pressing the swab firmly against the inside wall of the tube.[13]

Swab the entire surface of the MHA plate three times, rotating the plate approximately 60

degrees after each application to ensure even coverage.[13]

Finally, run the swab around the rim of the agar.[13]

Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

Reasoning: This "lawn culture" technique is essential for creating a uniform, confluent field

of bacterial growth, against which the inhibition zone can be clearly measured.[7][19]

E-test Strip Application:

Using sterile forceps, carefully place the ceftaroline E-test strip onto the center of the

inoculated agar surface, with the MIC scale visible.[13][14]

Ensure the entire strip is in complete contact with the agar. Once applied, do not move the

strip.

Reasoning: The antibiotic gradient begins to form immediately upon contact with the agar.

[12][14] Moving the strip would disrupt this gradient and lead to an uninterpretable or

erroneous result.

Incubation:
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Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air. For S.

pneumoniae, incubate in a 5% CO₂ atmosphere.

Note: Incubation should not exceed 24 hours, as ceftaroline activity may degrade,

potentially affecting results.[20]

Reading and Interpretation:

After incubation, view the plate against a dark background. An elliptical zone of inhibition

should be visible.

Read the MIC value at the point where the bottom edge of the inhibition ellipse intersects

the E-test strip.[14]

If the intersection falls between two markings on the scale, round up to the next highest

twofold dilution value.[14]

Read the MIC at the point of complete growth inhibition.[14][16]
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Preparation

Execution

Analysis

1. Acclimate Plates & Strips
to Room Temperature

2. Prepare 0.5 McFarland
Inoculum Suspension

3. Inoculate MHA Plate
(Lawn Culture)

4. Apply Ceftaroline
E-test Strip

5. Incubate at 35°C
for 16-20 hours

6. Read MIC at Ellipse
Intersection

7. Interpret Category using
CLSI/EUCAST Breakpoints

Click to download full resolution via product page

Caption: Step-by-step workflow for the Ceftaroline E-test protocol.
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Detailed Protocol: Ceftaroline Disk Diffusion (Kirby-
Bauer)
The disk diffusion method is a cost-effective and widely used technique for routine susceptibility

testing, providing a categorical result.[7][9]

Materials
Ceftaroline 30 µg antimicrobial disks.

Mueller-Hinton Agar (MHA) plates (4 mm depth).

For fastidious organisms, use appropriate supplemented media (e.g., MHA with 5% sheep

blood for streptococci).

Sterile saline or 0.85% NaCl solution.

0.5 McFarland turbidity standard.[9]

Sterile cotton swabs.

Sterile forceps or antibiotic disk dispenser.[9]

Incubator at 35 ± 2°C.

Ruler or caliper for measuring zone diameters in millimeters (mm).

Quality control (QC) strains (e.g., S. aureus ATCC® 25923, E. coli ATCC® 25922).[17]

Step-by-Step Methodology
Causality: The protocol is standardized to ensure that the rate of antibiotic diffusion and the

rate of bacterial growth are consistent, allowing the final zone diameter to be a reliable indicator

of susceptibility.

Preparation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 21 Tech Support

https://microbenotes.com/kirby-bauer-disc-diffusion/
https://contractlaboratory.com/the-kirby-bauer-test-method-importance-and-applications/
https://contractlaboratory.com/the-kirby-bauer-test-method-importance-and-applications/
https://contractlaboratory.com/the-kirby-bauer-test-method-importance-and-applications/
https://www.researchgate.net/publication/23711881_In_Vitro_Antimicrobial_Activity_of_a_New_Cephalosporin_Ceftaroline_and_Determination_of_Quality_Control_Ranges_for_MIC_Testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow MHA plates to come to room temperature. Ensure the agar surface is moist but has

no droplets of water.

Inoculum Preparation:

Prepare a standardized 0.5 McFarland inoculum suspension as described in the E-test

protocol (Section 3.2, Step 2).

Reasoning: As with the E-test, inoculum density is paramount. Deviations will directly and

inversely impact the measured zone of inhibition.[18]

Plate Inoculation:

Inoculate the MHA plate with the standardized suspension using a sterile swab to create a

uniform lawn, as detailed in the E-test protocol (Section 3.2, Step 3).

Allow the surface to dry for 5-15 minutes.

Disk Application:

Using sterile forceps or a disk dispenser, apply the ceftaroline 30 µg disk to the surface of

the inoculated agar.

Gently press the disk down to ensure complete, firm contact with the agar.[9] Do not move

the disk once placed.

If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart from center to

center.[7]

Reasoning: Proper contact ensures unimpeded diffusion of the antibiotic into the agar.

Adequate spacing prevents the zones of inhibition from overlapping, which would make

measurement impossible.

Incubation:

Within 15 minutes of disk application, invert the plates and place them in an incubator at

35 ± 2°C for 16-20 hours in ambient air.
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Reasoning: Prompt incubation is critical. A delay allows the antibiotic to diffuse pre-

emptively at room temperature while bacterial growth is stalled, potentially leading to

falsely large zones of inhibition.

Reading and Interpretation:

After incubation, measure the diameter of the zone of complete inhibition (including the

disk diameter) to the nearest whole millimeter (mm).

Use a ruler or caliper and view the back of the plate against a dark, non-reflective

background.

Compare the measured zone diameter to the interpretive criteria published by CLSI or

EUCAST to determine the category (S, I, SDD, or R).
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1. Prepare MHA Plates

2. Prepare 0.5 McFarland
Inoculum Suspension

3. Inoculate Plate for
Confluent Growth
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Disk

5. Incubate at 35°C
within 15 minutes

6. Measure Zone of
Inhibition (mm)

7. Interpret Category using
CLSI/EUCAST Breakpoints
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Caption: Step-by-step workflow for the Ceftaroline Disk Diffusion protocol.

Data Interpretation: Breakpoint Criteria
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Interpreting the results from either method requires comparing them to the most current clinical

breakpoints established by CLSI and EUCAST. These breakpoints are based on

microbiological, pharmacokinetic/pharmacodynamic (PK/PD), and clinical outcome data.[2][21]

It is critical to consult the latest versions of the CLSI M100 document or the EUCAST

breakpoint tables, as these are subject to revision.[22]

CLSI Interpretive Criteria for Ceftaroline
The CLSI has established specific MIC and disk diffusion breakpoints for ceftaroline against

key pathogens. Notably, for S. aureus, a "Susceptible-Dose Dependent" (SDD) category has

been introduced, reflecting that susceptibility can be achieved with a higher dosing regimen.[2]

[21][23]

Organism Method Susceptible

Susceptible-
Dose
Dependent
(SDD)

Resistant

Staphylococcus

aureus
MIC (µg/mL) ≤ 1 2 - 4 ≥ 8

Disk Diffusion

(mm)
≥ 25 20 - 24 ≤ 19

Streptococcus

pneumoniae
MIC (µg/mL) ≤ 0.5 - -

Disk Diffusion

(mm)
≥ 23 - -

Source: Based on CLSI M100 guidelines.[2][21][23] Breakpoints for SDD are based on an adult

dosage of 600 mg every 8 hours.[2]

EUCAST Interpretive Criteria for Ceftaroline
EUCAST provides breakpoints that can differ from CLSI, particularly in the definition of

intermediate categories and specific MIC cutoffs. The breakpoints for S. aureus may also vary

depending on the site of infection (e.g., pneumonia vs. other infections).[23]
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Organism Method Susceptible Intermediate Resistant

Staphylococcus

aureus
MIC (µg/mL) ≤ 1 2 > 2

Disk Diffusion

(mm)
≥ 20 - < 20

Streptococcus

pneumoniae
MIC (µg/mL) ≤ 0.25 - > 0.25

Disk Diffusion

(mm)
- - -

Source: Based on EUCAST breakpoint tables.[24][25][26][27] The intermediate category for S.

aureus corresponds to a higher dosing regimen.[25][26]

Quality Control (QC) and Troubleshooting
Rigorous quality control is the foundation of a trustworthy susceptibility testing system.

Mandatory Quality Control
QC Strains: Standard, well-characterized reference strains with known susceptibility profiles

must be tested with each new batch of media, disks, or E-test strips, and at least weekly with

routine use.

Acceptable Ranges: The results for QC strains must fall within the acceptable ranges

published in the current CLSI M100 or EUCAST documents.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 21 Tech Support

https://www.ajol.info/index.php/ejhs/article/download/244600/231352
https://academic.oup.com/jac/article/74/2/425/5150590
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://pubmed.ncbi.nlm.nih.gov/24744220/
https://academic.oup.com/jac/article/74/2/425/5150590
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


QC Strain Method Ceftaroline Content
Acceptable QC
Range

S. aureusATCC®

29213
MIC (E-test) N/A

Consult current

CLSI/EUCAST tables

S. aureusATCC®

25923
Disk Diffusion 30 µg

Consult current

CLSI/EUCAST tables

S.

pneumoniaeATCC®

49619

MIC (E-test) N/A
Consult current

CLSI/EUCAST tables

Note: The EUCAST has also established a QC range for S. aureus ATCC 29213 with a 5-µg

ceftaroline disk as 24-30 mm.[27]
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Issue Probable Cause(s) Corrective Action

Zones too large / MICs too low

for QC strains

Inoculum too light; Agar depth

too shallow; Antibiotic

disks/strips have incorrect

potency.

Re-standardize inoculum to

0.5 McFarland.[18] Ensure

agar depth is 4 mm. Use a new

lot of disks/strips.

Zones too small / MICs too

high for QC strains

Inoculum too heavy; Delayed

incubation; Agar depth too

deep; Altered pH of media.

Re-standardize inoculum.[18]

Incubate plates within 15 mins

of disk application. Verify agar

depth and media pH (should

be 7.2-7.4).[18]

Overlapping zones (Disk

Diffusion)

Disks placed too close

together.

Ensure a minimum of 24 mm

between disk centers.[7]

No zone of inhibition
Organism is highly resistant;

Inactive antibiotic disk/strip.

Verify with a new lot of

disks/strips and re-test.

Confirm result with a reference

method if necessary.

"Double zone" or "bullseye"

effect

Can be caused by the drug-

organism interaction, a mixed

culture, or specific media

components.

Ensure culture purity. Consult

literature for known

phenomena with ceftaroline. If

in doubt, repeat the test.

Conclusion: Ensuring Data Integrity in Ceftaroline
Testing
Accurate in vitro susceptibility testing is paramount for the effective clinical use of ceftaroline

and for monitoring the emergence of resistance. Both the E-test and disk diffusion methods,

when performed with strict adherence to standardized protocols, provide reliable data to guide

therapeutic decisions. The choice of method depends on the need for quantitative MIC data

versus qualitative categorical results. Success hinges on meticulous attention to detail,

particularly in inoculum preparation, and a robust, ongoing quality control program. By

understanding the causality behind each step, researchers and laboratorians can generate

data that is not only accurate but also defensible, ultimately contributing to improved patient

outcomes and antimicrobial stewardship.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 21 Tech Support

https://www.studypool.com/documents/5229400/microbiology-troubleshooting-guide-for-disk-diffusion-susceptibility-testing
https://www.studypool.com/documents/5229400/microbiology-troubleshooting-guide-for-disk-diffusion-susceptibility-testing
https://www.studypool.com/documents/5229400/microbiology-troubleshooting-guide-for-disk-diffusion-susceptibility-testing
https://microbenotes.com/kirby-bauer-disc-diffusion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Ceftaroline: A New Cephalosporin with Activity against Methicillin-Resistant Staphylococcus

aureus (MRSA) - PMC. (n.d.). PubMed Central. Retrieved from [Link]

Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. (2022, May 18).

Microbe Notes. Retrieved from [Link]

What is the mechanism of Ceftaroline Fosamil? (2024, July 17). Patsnap Synapse. Retrieved

from [Link]

E (Epsilometer) Test- Principle, Purpose, Procedure, Result Interpretation with Precaution,

Advantages and Disadvantages. (2015, July 1). Microbiology Notes. Retrieved from [Link]

E-Test-Introduction, Principle, Test Requirements, Procedure. (2023, September 20). Medical

Notes. Retrieved from [Link]

What is ceftaroline? (2025, September 20). Dr.Oracle. Retrieved from [Link]

Pharmacology of Ceftaroline Fosamil (Teflaro); Pharmacokinetics, Mechanism of action,

Uses, Effects. (2025, April 6). YouTube. Retrieved from [Link]

The Kirby-Bauer Test: Method, Importance, and Applications. (2024, November 28). Contract

Laboratory. Retrieved from [Link]

Teflaro (ceftaroline) dosing, indications, interactions, adverse effects, and more. (n.d.).

Medscape. Retrieved from [Link]

Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009, December 8). American

Society for Microbiology. Retrieved from [Link]

Evaluation of the Revised Ceftaroline Disk Diffusion Breakpoints When Testing a Challenge

Collection of Methicillin-Resistant Staphylococcus aureus Isolates - PMC. (n.d.). NIH.

Retrieved from [Link]

Epsilometer test (E test)- Principle, Procedure, Results, Advantages. (2022, February 5).

Microbe Notes. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 21 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3108779/
https://microbenotes.com/kirby-bauer-disk-diffusion-method/
https://www.patsnap.com/synapse/qa/what-is-the-mechanism-of-ceftaroline-fosamil
https://microbiologynotes.org/e-epsilometer-test-principle-purpose-procedure-result-interpretation-with-precaution-advantages-and-disadvantages/
https://medicalnotes.info/e-test-introduction-principle-test-requirements-procedure/
https://droracle.info/what-is-ceftaroline/
https://www.youtube.com/watch?v=k-y1-LzD-7Q
https://www.contractlaboratory.com/blog/the-kirby-bauer-test-method-importance-and-applications/
https://reference.medscape.com/drug/teflaro-ceftaroline-999628
https://asm.org/getattachment/2594ce26-bd44-47f6-828f-0e57af5818b3/kirby-bauer-disk-diffusion-susceptibility-test-pr.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6712089/
https://microbenotes.com/epsilometer-test-e-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI

Breakpoints. (n.d.). AJOL. Retrieved from [Link]

Etest. (n.d.). Wikipedia. Retrieved from [Link]

Ceftaroline fosamil doses and breakpoints for Staphylococcus aureus in complicated skin

and soft tissue infections. (n.d.). Journal of Antimicrobial Chemotherapy | Oxford Academic.

Retrieved from [Link]

9: Kirby-Bauer (Antibiotic Sensitivity). (2024, February 6). Biology LibreTexts. Retrieved from

[Link]

E-TEST (Epsilometer): Principle, Procedure, Results. (2015, January 9). Microbe Online.

Retrieved from [Link]

Impact of EUCAST ceftaroline breakpoint change on the susceptibility of methicillin-resistant

Staphylococcus aureus isolates collected from patients with complicated skin and soft-tissue

infections. (n.d.). PubMed. Retrieved from [Link]

Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI

Breakpoints. (n.d.). Ethiopian Journal of Health Sciences. Retrieved from [Link]

How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024, February 5).

Hardy Diagnostics. Retrieved from [Link]

Antimicrobial Activity of Ceftaroline and Comparator Agents Against Contemporary (2010)

Streptococcus pneumoniae from Europe and South Africa. (n.d.). JMI Laboratories.

Retrieved from [Link]

Comparative Activity of Ceftaroline against Drug-resistant Streptococcus pneumoniae from

Multiple Specimen Sources in Europe (2012-2013). (n.d.). JMI Laboratories. Retrieved from

[Link]

Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI

Breakpoints - PMC. (n.d.). NIH. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 21 Tech Support

https://www.ajol.info/index.php/ejhs/article/view/230191
https://en.wikipedia.org/wiki/Etest
https://academic.oup.com/jac/article/73/7/1776/4924773
https://bio.libretexts.org/Learning_Objects/Laboratory_Experiments/Microbiology_Labs/Microbiology_Labs_I/09%3A_Kirby-Bauer_(Antibiotic_Sensitivity)
https://microbeonline.com/e-test-epsilometer-principle-procedure-results/
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://www.ethjhealths.org/index.php/ejhs/article/view/4222
https://hardydiagnostics.com/blog/how-to-do-a-kirby-bauer-disk-diffusion-antimicrobial-susceptibility-test/
https://www.jmilabs.com/data/posters/ICAAC2012/ICAAC2012_E-103.pdf
https://www.jmilabs.com/data/posters/ECCMID2014/P0219.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9218080/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development of EUCAST zone diameter breakpoints and quality control range for

Staphylococcus aureus with ceftaroline 5-μg disk. (n.d.). PubMed. Retrieved from [Link]

In Vitro Antimicrobial Activity of a New Cephalosporin, Ceftaroline, and Determination of

Quality Control Ranges for MIC Testing. (2025, August 5). ResearchGate. Retrieved from

[Link]

510(k) SUBSTANTIAL EQUIVALENCE DETERMINATION. (n.d.). accessdata.fda.gov.

Retrieved from [Link]

bioMérieux Releases Etest® Ceftaroline. (2013, February 18). rapidmicrobiology. Retrieved

from [Link]

Antimicrobial Activity of Ceftaroline and Comparator Agents against 6502 S. pneumoniae

Isolates from United States Medical Center. (n.d.). JMI Laboratories. Retrieved from [Link]

MR05: Ceftaroline Breakpoints for Staphylococcus aureus, 1st Edition. (2019, November 5).

Regulations.gov. Retrieved from [Link]

Rationale Documents. (n.d.). EUCAST. Retrieved from [Link]

European Committee on Antimicrobial Susceptibility Testing. (n.d.). National Institute for

Communicable Diseases (NICD). Retrieved from [Link]

(PDF) Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and

CLSI Breakpoints. (n.d.). ResearchGate. Retrieved from [Link]

Isolate categorization based on EUCAST pneumonia guidelines for... (n.d.). ResearchGate.

Retrieved from [Link]

Comparative Evaluation of Ceftaroline MIC Testing with Etest and CLSI Broth Microdilution

Methods. (n.d.). ResearchGate. Retrieved from [Link]

510(k) SUBSTANTIAL EQUIVALENCE DETERMINATION DECISION SUMMARY ASSAY

ONLY TEMPLATE. (n.d.). FDA. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 21 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24744220/
https://www.researchgate.net/publication/6785303_In_Vitro_Antimicrobial_Activity_of_a_New_Cephalosporin_Ceftaroline_and_Determination_of_Quality_Control_Ranges_for_MIC_Testing
https://www.accessdata.fda.gov/cdrh_docs/reviews/k102228.pdf
https://www.rapidmicrobiology.com/news/biomerieux-releases-etest-ceftaroline
https://www.jmilabs.com/data/posters/ICAAC2013/F-1224.pdf
https://www.regulations.gov/document/FDA-2019-N-5310-0002
https://www.eucast.org/expert_rules_and_rationale_documents/rationale_documents
https://www.nicd.ac.za/wp-content/uploads/2021/04/EUCAST-Breakpoint-Tables-v-11.0.pdf
https://www.researchgate.net/publication/361427885_Ceftaroline_Susceptibility_among_Isolates_of_MRSA_A_Comparison_of_EUCAST_and_CLSI_Breakpoints
https://www.researchgate.net/figure/Isolate-categorization-based-on-EUCAST-pneumonia-guidelines-for-ceftaroline-MICs_fig2_381180860
https://www.researchgate.net/publication/267838562_Comparative_Evaluation_of_Ceftaroline_MIC_Testing_with_Etest_and_CLSI_Broth_Microdilution_Methods
https://www.accessdata.fda.gov/cdrh_docs/reviews/K110104.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbiology troubleshooting guide for disk diffusion susceptibility testing. (n.d.). Studypool.

Retrieved from [Link]

REVIEW MEMORANDUM. (n.d.). FDA. Retrieved from [Link]

M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (n.d.).

National Institutes of Health, Islamabad Pakistan. Retrieved from [Link]

Reliability of Disk Diffusion Test Results for the Antimicrobial Susceptibility Testing of

Nosocomial Gram-positive Microorganisms: Is E-test Method Better? (n.d.). NIH. Retrieved

from [Link]

(PDF) Disk Diffusion Susceptibility Test Troubleshooting Guide. (n.d.). ResearchGate.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.youtube.com [m.youtube.com]

2. downloads.regulations.gov [downloads.regulations.gov]

3. droracle.ai [droracle.ai]

4. Teflaro (ceftaroline) dosing, indications, interactions, adverse effects, and more
[reference.medscape.com]

5. Ceftaroline: A New Cephalosporin with Activity against Methicillin-Resistant
Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]

6. What is the mechanism of Ceftaroline Fosamil? [synapse.patsnap.com]

7. microbenotes.com [microbenotes.com]

8. accessdata.fda.gov [accessdata.fda.gov]

9. contractlaboratory.com [contractlaboratory.com]

10. bio.libretexts.org [bio.libretexts.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 19 / 21 Tech Support

https://www.studypool.com/documents/2135043/microbiology-troubleshooting-guide-for-disk-diffusion-susceptibility-testing
https://www.fda.gov/media/133036/download
https://www.nih.org.pk/wp-content/uploads/2021/02/CLSI-2020.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4851893/
https://www.researchgate.net/publication/311681729_Disk_Diffusion_Susceptibility_Test_Troubleshooting_Guide
https://www.benchchem.com/product/b1662113?utm_src=pdf-custom-synthesis#bc-rfq
https://m.youtube.com/watch?v=vGQHpR2HzQI
https://downloads.regulations.gov/FDA-2017-N-5925-0020/attachment_2.pdf
https://www.droracle.ai/articles/344100/what-is-ceftaroline
https://reference.medscape.com/drug/teflaro-ceftaroline-999606
https://reference.medscape.com/drug/teflaro-ceftaroline-999606
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ceftaroline-fosamil
https://microbenotes.com/kirby-bauer-disc-diffusion/
https://www.accessdata.fda.gov/cdrh_docs/reviews/K103538.pdf
https://contractlaboratory.com/the-kirby-bauer-test-method-importance-and-applications/
https://bio.libretexts.org/Learning_Objects/Laboratory_Experiments/Microbiology_Labs/Microbiology_Labs_I/09%3A_Kirby-Bauer_(Antibiotic_Sensitivity)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. asm.org [asm.org]

12. E (Epsilometer) Test- Principle, Purpose, Procedure, Result Interpretation with
Precaution, Advantages and Disadvantages [microbiologynotes.com]

13. microbenotes.com [microbenotes.com]

14. E-TEST (Epsilometer): Principle, Procedure, Results • Microbe Online
[microbeonline.com]

15. medicallabnotes.com [medicallabnotes.com]

16. bioMérieux Releases Etest® Ceftaroline [rapidmicrobiology.com]

17. researchgate.net [researchgate.net]

18. studypool.com [studypool.com]

19. hardydiagnostics.com [hardydiagnostics.com]

20. accessdata.fda.gov [accessdata.fda.gov]

21. Evaluation of the Revised Ceftaroline Disk Diffusion Breakpoints When Testing a
Challenge Collection of Methicillin-Resistant Staphylococcus aureus Isolates - PMC
[pmc.ncbi.nlm.nih.gov]

22. nih.org.pk [nih.org.pk]

23. Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI
Breakpoints - PMC [pmc.ncbi.nlm.nih.gov]

24. ajol.info [ajol.info]

25. academic.oup.com [academic.oup.com]

26. Impact of EUCAST ceftaroline breakpoint change on the susceptibility of methicillin-
resistant Staphylococcus aureus isolates collected from patients with complicated skin and
soft-tissue infections - PubMed [pubmed.ncbi.nlm.nih.gov]

27. Development of EUCAST zone diameter breakpoints and quality control range for
Staphylococcus aureus with ceftaroline 5-μg disk - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Ceftaroline Susceptibility
Testing via E-test and Disk Diffusion]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662113/docs#application-notes-protocols-
ceftaroline-susceptibility-testing-via-e-test-and-disk-diffusion]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 20 / 21 Tech Support

https://asm.org/getattachment/2594ce26-bd44-47f6-8287-0657aa9185ad/kirby-bauer-disk-diffusion-susceptibility-test-protocol-pdf.pdf
https://microbiologynotes.com/e-epsilometer-test-principle-purpose-procedure-result-interpretation-with-precaution-advantages-and-disadvantages/
https://microbiologynotes.com/e-epsilometer-test-principle-purpose-procedure-result-interpretation-with-precaution-advantages-and-disadvantages/
https://microbenotes.com/epsilometer-test-e-test/
https://microbeonline.com/e-test-epsilometer-test-principle-purpose-procedure-results-and-interpretations/
https://microbeonline.com/e-test-epsilometer-test-principle-purpose-procedure-results-and-interpretations/
https://medicallabnotes.com/e-test-introduction-principle-test-requirements-procedure-result-interpretation-application-and-keynotes/
https://www.rapidmicrobiology.com/news/biomerieux-releases-etest-ceftaroline
https://www.researchgate.net/publication/23711881_In_Vitro_Antimicrobial_Activity_of_a_New_Cephalosporin_Ceftaroline_and_Determination_of_Quality_Control_Ranges_for_MIC_Testing
https://www.studypool.com/documents/5229400/microbiology-troubleshooting-guide-for-disk-diffusion-susceptibility-testing
https://hardydiagnostics.com/blog/how-to-do-a-kirby-bauer-disk-diffusion-antimicrobial-susceptibility-test
https://www.accessdata.fda.gov/cdrh_docs/reviews/K151873.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6258841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6258841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6258841/
https://www.nih.org.pk/wp-content/uploads/2021/02/CLSI-2020.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9987287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9987287/
https://www.ajol.info/index.php/ejhs/article/download/244600/231352
https://academic.oup.com/jac/article/74/2/425/5150590
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://pubmed.ncbi.nlm.nih.gov/30980925/
https://pubmed.ncbi.nlm.nih.gov/24744220/
https://pubmed.ncbi.nlm.nih.gov/24744220/
https://www.benchchem.com/product/b1662113/docs#application-notes-protocols-ceftaroline-susceptibility-testing-via-e-test-and-disk-diffusion
https://www.benchchem.com/product/b1662113/docs#application-notes-protocols-ceftaroline-susceptibility-testing-via-e-test-and-disk-diffusion
https://www.benchchem.com/product/b1662113/docs#application-notes-protocols-ceftaroline-susceptibility-testing-via-e-test-and-disk-diffusion
https://www.benchchem.com/product/b1662113/docs#application-notes-protocols-ceftaroline-susceptibility-testing-via-e-test-and-disk-diffusion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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